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A detailed comparison of Poly(ethylene isophthalate) (PEI) and Poly(ethylene terephthalate)

(PET) reveals that PEI offers substantially better gas barrier properties, a critical factor for

researchers, scientists, and drug development professionals in packaging and material

science. This superiority is primarily attributed to the inherent structural differences between the

two polymers.

Poly(ethylene isophthalate) (PEI) exhibits significantly lower permeability to gases like carbon

dioxide compared to its more common counterpart, Poly(ethylene terephthalate) (PET). This

enhanced barrier performance stems from the meta-linkage of the isophthalate monomer in

PEI, which restricts the rotational movement of the polymer chains. In contrast, the para-

linkage in PET's terephthalate monomer allows for greater chain mobility, creating more

transient gaps for gas molecules to permeate.[1]

While specific quantitative data for oxygen and water vapor transmission rates for PEI are not

as widely published as those for PET, the established principles of polymer science and the

available data on copolyesters containing isophthalate strongly suggest a similar trend of

improved barrier performance in PEI. The incorporation of isophthalate units into the PET

polymer chain has been shown to enhance its barrier properties.
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The following tables summarize typical gas transmission rates for PET. It is important to note

that these values can vary depending on factors such as the degree of crystallinity, orientation,

and measurement conditions (temperature and relative humidity). For PEI, while exact values

are not readily available in publicly accessible literature, it is consistently reported to have a

significantly lower gas permeability than PET.

Table 1: Oxygen Transmission Rate (OTR) of PET

Material OTR (cm³/m²·24h·atm) at 23°C, 0% RH

Amorphous PET 50 - 150

Semi-crystalline PET 31 - 93

Table 2: Water Vapor Transmission Rate (WVTR) of PET

Material WVTR (g/m²·24h) at 38°C, 90% RH

Amorphous/Semi-crystalline PET 3 - 5

Table 3: Carbon Dioxide Transmission Rate (CO2TR) Comparison

Material Relative CO2 Permeability

Poly(ethylene isophthalate) (PEI) Substantially Lower

Poly(ethylene terephthalate) (PET) Higher

The Structural Difference: A Deeper Look
The key to understanding the difference in barrier properties lies in the chemical structure of

the aromatic diacid used in the polymerization process.
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Chemical Structures of PET and PEI Monomers

Poly(ethylene terephthalate) (PET)

Poly(ethylene isophthalate) (PEI)

Chemical Structures of PET and PEI Monomers

Terephthalic Acid
(para-linkage)

Isophthalic Acid
(meta-linkage)

The meta-linkage in PEI creates a kinked polymer chain,
reducing segmental mobility and thus gas permeability.
The para-linkage in PET results in a more linear chain,

allowing for easier chain rotation and gas diffusion.

Click to download full resolution via product page

Caption: Comparison of the chemical structures of the aromatic diacids in PET and PEI.

The Role of Crystallinity
For semi-crystalline polymers like PET, the degree of crystallinity plays a significant role in

determining gas barrier properties. The crystalline regions are generally considered

impermeable to gases, forcing gas molecules to take a more tortuous path through the

amorphous regions. Therefore, a higher degree of crystallinity generally leads to lower gas

permeability.[2] However, the density of the amorphous phase itself also influences

permeability.[3] In some cases of PET, increased crystallinity can lead to a less dense

amorphous phase, which can partially offset the barrier improvement from the crystalline

regions.[3]

Experimental Protocols for Gas Permeability
Measurement
The quantitative data for gas transmission rates are typically determined using standardized

experimental methods. Below are summaries of the standard test methods for oxygen and

water vapor permeability.

Oxygen Transmission Rate (OTR) Measurement
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A common method for determining the OTR of plastic films is the ASTM D1434 - Standard Test

Method for Determining Gas Permeability Characteristics of Plastic Film and Sheeting.

Workflow for ASTM D1434 (Manometric Method):

Setup Measurement Calculation

Film Sample Mounting Gas Permeation Cell Assembly Evacuation of Low-Pressure Side Introduce Test Gas to High-Pressure Side Monitor Pressure Increase on Low-Pressure Side Achieve Steady-State Permeation Calculate Gas Transmission Rate (GTR)

Setup Measurement Calculation

Film Sample Mounting Seal Between Dry and Humid Chambers Flow Dry Nitrogen Through Dry Chamber Modulated Infrared Sensor Detects Water Vapor Achieve Equilibrium Calculate Water Vapor Transmission Rate (WVTR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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